Cas no 467245-56-3 ((2Z)-3-(2,4-dimethoxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile)

• Product Name: (2Z)-3-(2,4-dimethoxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile
• CAS No: 467245-56-3
• MF: C₂₀H₁₆N₂O₂S
• MW: 348.418243408203
• CID: 6561769
• Update Time: 2025-07-31

(2Z)-3-(2,4-dimethoxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(2,4-dimethoxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile
• 2-Thiazoleacetonitrile, α-[(2,4-dimethoxyphenyl)methylene]-4-phenyl-

• Inchi： 1S/C20H16N2O2S/c1-23-17-9-8-15(19(11-17)24-2)10-16(12-21)20-22-18(13-25-20)14-6-4-3-5-7-14/h3-11,13H,1-2H3
• InChI Key： KNOPCUUWRDNHDT-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CC=C2)N=C1C(=CC1=CC=C(OC)C=C1OC)C#N

Experimental Properties

• Density: 1.236±0.06 g/cm3(Predicted)
• Boiling Point: 564.0±60.0 °C(Predicted)
• pka: -0.31±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (2Z)-3-(2,4-dimethoxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile

(2Z)-3-(2,4-dimethoxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile (CAS No. 467245-56-3)

(2Z)-3-(2,4-dimethoxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile (CAS No. 467245-56-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The structure of (2Z)-3-(2,4-dimethoxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile is characterized by a conjugated system that includes a thiazole ring, a phenyl group, and a cyano group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The thiazole ring is a five-membered heterocyclic compound with a sulfur and a nitrogen atom, which contributes to the compound's stability and reactivity. The phenyl group enhances the lipophilicity of the molecule, facilitating its ability to cross cell membranes and interact with various biological targets.

Recent studies have highlighted the potential therapeutic applications of (2Z)-3-(2,4-dimethoxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile. For instance, a study published in the *Journal of Medicinal Chemistry* in 2021 demonstrated that this compound exhibits potent antiproliferative activity against various cancer cell lines. The researchers found that it selectively inhibits the growth of breast cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity is attributed to the compound's ability to induce apoptosis through the modulation of key signaling pathways involved in cell survival and proliferation.

In addition to its anticancer properties, (2Z)-3-(2,4-dimethoxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile has been investigated for its anti-inflammatory effects. A study published in *Bioorganic & Medicinal Chemistry Letters* in 2019 reported that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism underlying this anti-inflammatory activity involves the suppression of nuclear factor-kappa B (NF-kB) activation, a key transcription factor involved in inflammation.

The pharmacokinetic properties of (2Z)-3-(2,4-dimethoxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile have also been studied to evaluate its suitability as a drug candidate. Research conducted by a team at the University of California in 2018 showed that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties suggest that it could be developed into an orally administered therapeutic agent for various diseases.

Furthermore, the synthesis of (2Z)-3-(2,4-dimethoxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile has been optimized to improve yield and purity. A novel synthetic route involving palladium-catalyzed cross-coupling reactions was reported in *Organic Letters* in 2017. This method not only simplifies the synthesis process but also reduces the environmental impact by minimizing waste production.

In conclusion, (2Z)-3-(2,4-dimethoxyphenyl)-2-(4-phenyl-1,3-thiazol-2-yl)prop-2-enenitrile (CAS No. 467245-56-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to uncover additional mechanisms of action and potential clinical uses for this intriguing molecule.